(2-(Cyclopropylmethyl)-2,4,5,7-tetrahydropyrano[3,4-c]pyrazol-7-yl)methanamine

• IUPAC Name: [2-(cyclopropylmethyl)-5,7-dihydro-4H-pyrano[3,4-c]pyrazol-7-yl]methanamine
• InChI: InChI=1S/C11H17N3O/c12-5-10-11-9(3-4-15-10)7-14(13-11)6-8-1-2-8/h7-8,10H,1-6,12H2
• InChI Key: UJXVKRCRWMWRQB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2C=C3CCOC(C3=N2)CN
• Molecular Formula: C11H17N3O
• Molecular Weight: 207.27 g/mol

Description

(2-(Cyclopropylmethyl)-2,4,5,7-tetrahydropyrano[3,4-c]pyrazol-7-yl)methanamine is a heterocyclic compound featuring a fused pyrano[3,4-c]pyrazole core substituted with a cyclopropylmethyl group at position 2 and a methanamine moiety at position 5. Its synthesis likely involves multi-step heterocyclic ring formation, followed by functional group modifications, as inferred from analogous compounds in the literature .

Biological Activity

The compound (2-(Cyclopropylmethyl)-2,4,5,7-tetrahydropyrano[3,4-c]pyrazol-7-yl)methanamine is a heterocyclic organic compound that has garnered attention for its potential biological activities. This article aims to summarize the current understanding of its biological activity based on available research findings and case studies.

Chemical Structure and Properties

• IUPAC Name : (2-(Cyclopropylmethyl)-2,4,5,7-tetrahydropyrano[3,4-c]pyrazol-7-yl)methanamine
• Molecular Formula : C12H16N2O
• Molecular Weight : 208.27 g/mol

The structural uniqueness of this compound arises from the combination of a tetrahydropyran ring fused with a pyrazole moiety, which may contribute to its biological interactions.

Biological Activity Overview

Research indicates that compounds similar to (2-(Cyclopropylmethyl)-2,4,5,7-tetrahydropyrano[3,4-c]pyrazol-7-yl)methanamine exhibit various biological activities including:

• Anticancer Activity : Preliminary studies suggest potential antiproliferative effects against multiple cancer cell lines.
• Neuropharmacological Effects : Related compounds have shown activity at serotonin receptors, indicating possible applications in treating psychiatric disorders.

Anticancer Activity

A significant area of research focuses on the anticancer properties of this compound. In vitro studies have demonstrated that derivatives of tetrahydropyrano-pyrazole compounds can inhibit cancer cell proliferation.

Case Study: Antiproliferative Effects

In a study assessing the antiproliferative activity of related compounds against human cancer cell lines (HeLa and BxPC-3), the following results were observed:

Compound	IC50 (μM)	Selectivity Index (SI)
Doxorubicin	0.4	16.2
Compound A	10.0	N/A
Compound B	≥100	N/A

These findings suggest that while some compounds exhibit significant activity against cancer cells, others may not reach effective concentrations for therapeutic use.

The mechanism by which (2-(Cyclopropylmethyl)-2,4,5,7-tetrahydropyrano[3,4-c]pyrazol-7-yl)methanamine exerts its biological effects is not fully elucidated. However, it is hypothesized that:

• Receptor Modulation : The compound may interact with neurotransmitter receptors such as 5-HT receptors.
• Cell Cycle Interference : It could potentially disrupt normal cell cycle progression in cancer cells.

Pharmacological Studies

Further pharmacological evaluations are necessary to confirm the therapeutic potential of this compound. Studies utilizing animal models could provide insights into its efficacy and safety profile.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Analogues

The compound belongs to a broader class of pyrano-pyrazole derivatives. Below is a comparative analysis with structurally related molecules:

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Key Features
(2-(Cyclopropylmethyl)-2,4,5,7-tetrahydropyrano[3,4-c]pyrazol-7-yl)methanamine	Cyclopropylmethyl (2), Methanamine (7)	Not explicitly reported	Rigid cyclopropane enhances metabolic stability; primary amine aids solubility .
tert-Butyl ((2-benzyl-2,4,5,7-tetrahydropyrano[3,4-c]pyrazol-7-yl)methyl)carbamate	Benzyl (2), Boc-protected amine (7)	343.43	Bulky benzyl and Boc groups reduce polarity; may limit CNS penetration .
Tert-Butyl ((2,4,5,7-Tetrahydropyrano[3,4-C]Pyrazol-7-Yl)Methyl)Carbamate	Unsubstituted (2), Boc-protected amine (7)	Not reported	Lack of cyclopropylmethyl reduces steric hindrance; Boc group requires deprotection .
Pyrazolo[3,4-d]pyrimidin-5-ylamine derivatives (e.g., Compound 2 in )	Pyrazolo-pyrimidine core	~200–250 (estimated)	Expanded aromatic system increases π-π stacking potential; distinct from pyrano-pyrazoles .

Functional Differences

Reactivity :

• The primary amine in the target compound allows direct conjugation or salt formation, whereas Boc-protected analogues (e.g., CAS 1244059-91-3) require deprotection for reactivity .
• Cyclopropylmethyl substituents may confer resistance to oxidative metabolism compared to benzyl groups .

Pharmacological Potential: Pyrano-pyrazoles with primary amines (e.g., the target compound) are hypothesized to interact with amine-sensitive targets like serotonin or dopamine receptors. In contrast, pyrazolo-pyrimidines () often exhibit kinase inhibitory activity due to their planar structures . The tert-butyl carbamate derivatives () are typically intermediates in drug discovery, lacking direct bioactivity until deprotected.

Synthetic Complexity :

• The cyclopropylmethyl group introduces synthetic challenges, such as controlling stereochemistry during cyclopropanation. Benzyl-substituted analogues (e.g., CAS 1422344-07-7) are more straightforward to prepare .